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Compound of Interest

Compound Name: N-ethyl-2,2-dimethylpropanamide

Cat. No.: B3378496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of N-
ethyl-2,2-dimethylpropanamide (CAS No: 14278-29-6). Due to a lack of experimentally

determined data in publicly accessible literature, this guide primarily presents computed values

obtained from reputable chemical databases. Additionally, it outlines generalized experimental

protocols for the determination of key physical properties, which can be applied to this

compound in a laboratory setting.

Core Compound Information
N-ethyl-2,2-dimethylpropanamide is a tertiary amide with the molecular formula C₇H₁₅NO. Its

structure consists of a propanamide backbone with a tert-butyl group attached to the carbonyl

carbon and an ethyl group attached to the nitrogen atom.

Table 1: Compound Identification[1]
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Identifier Value

IUPAC Name N-ethyl-2,2-dimethylpropanamide

CAS Number 14278-29-6

Molecular Formula C₇H₁₅NO

Molecular Weight 129.20 g/mol

Canonical SMILES CCNC(=O)C(C)(C)C

Computed Physical Properties
The following tables summarize the computed physical and thermodynamic properties for N-
ethyl-2,2-dimethylpropanamide. These values are derived from computational models and

provide valuable estimates in the absence of experimental data.

Table 2: Computed Physical Properties[1][2]

Property Value Unit Source

Boiling Point 460.37 K Joback Calculated

logP (Octanol-Water

Partition Coefficient)
1.169 Crippen Calculated

Log10 of Water

Solubility
-1.48 Crippen Calculated

McGowan's

Characteristic Volume

(McVol)

121.040 ml/mol McGowan Calculated

Critical Pressure (Pc) 3103.64 kPa Joback Calculated

Kovats Retention

Index (Standard non-

polar)

1000.00; 1077.00 NIST

Table 3: Computed Thermodynamic Properties[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b3378496?utm_src=pdf-body
https://www.benchchem.com/product/b3378496?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-2_2-dimethylpropanamide
https://www.chemeo.com/cid/42-015-8/Propanamide-2-2-dimethyl-N-ethyl
https://www.chemeo.com/cid/42-015-8/Propanamide-2-2-dimethyl-N-ethyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3378496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Unit Source

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-28.63 kJ/mol Joback Calculated

Enthalpy of Formation

at Standard

Conditions (gas,

ΔfH°gas)

-255.67 kJ/mol Joback Calculated

Enthalpy of Fusion at

Standard Conditions

(ΔfusH°)

13.17 kJ/mol Joback Calculated

Enthalpy of

Vaporization at

Standard Conditions

(ΔvapH°)

43.06 kJ/mol Joback Calculated

Experimental Protocols
While specific experimental data for N-ethyl-2,2-dimethylpropanamide is not readily

available, the following are detailed, generalized methodologies for determining the key

physical properties of a similar liquid amide. These protocols can be adapted by researchers

for the experimental characterization of this compound.

Synthesis of N-ethyl-2,2-dimethylpropanamide
A plausible synthesis route for N-ethyl-2,2-dimethylpropanamide involves the acylation of

ethylamine with pivaloyl chloride.

Materials:

Ethylamine

Pivaloyl chloride

Anhydrous diethyl ether (or a similar aprotic solvent)
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Triethylamine (or another suitable base)

Anhydrous magnesium sulfate

Saturated sodium bicarbonate solution

Brine

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

ethylamine in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath.

Add pivaloyl chloride dropwise to the stirred solution. To neutralize the HCl generated during

the reaction, a non-nucleophilic base like triethylamine can be added.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction by slowly adding a saturated sodium bicarbonate

solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude N-ethyl-2,2-dimethylpropanamide.

Purify the crude product by vacuum distillation.

Determination of Boiling Point (Thiele Tube Method)
Materials:
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Thiele tube

Mineral oil

Thermometer

Capillary tube (sealed at one end)

Small rubber band

Sample of N-ethyl-2,2-dimethylpropanamide

Procedure:

Fill the Thiele tube with mineral oil to a level slightly above the side arm.

Attach a small test tube containing about 0.5 mL of the sample to the thermometer with a

rubber band, ensuring the sample is level with the thermometer bulb.

Place a capillary tube, sealed end up, into the sample.

Clamp the Thiele tube and immerse the thermometer and sample in the oil.

Gently heat the side arm of the Thiele tube with a Bunsen burner or a micro-burner.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Cease heating and observe the sample as it cools.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density (Pycnometer Method)
Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)
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Analytical balance

Sample of N-ethyl-2,2-dimethylpropanamide

Distilled water (for calibration)

Thermostat

Procedure:

Clean and dry the pycnometer thoroughly.

Weigh the empty, dry pycnometer on an analytical balance.

Fill the pycnometer with distilled water and place it in a thermostat at a constant temperature

(e.g., 20 °C) until it reaches thermal equilibrium.

Carefully dry the outside of the pycnometer and weigh it.

Empty and dry the pycnometer, then fill it with the sample of N-ethyl-2,2-
dimethylpropanamide.

Repeat the thermostating and weighing process.

The density of the sample is calculated using the formula: Density of sample = (mass of

sample / mass of water) * density of water at the measurement temperature.

Determination of Solubility in Water (Qualitative)
Materials:

Test tubes

Sample of N-ethyl-2,2-dimethylpropanamide

Distilled water

Vortex mixer
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Procedure:

Add approximately 1 mL of distilled water to a test tube.

Add a few drops of N-ethyl-2,2-dimethylpropanamide to the test tube.

Vigorously mix the contents using a vortex mixer for about 30 seconds.

Allow the mixture to stand and observe if the sample dissolves completely, forms a separate

layer, or appears as a cloudy suspension, which indicates its solubility.

Visualizations
The following diagrams illustrate the logical workflow for the synthesis of N-ethyl-2,2-
dimethylpropanamide and a general workflow for determining its boiling point.
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Caption: Synthesis workflow for N-ethyl-2,2-dimethylpropanamide.
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Caption: Workflow for boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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